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Compound of Interest

Compound Name:
5alpha,6alpha-Epoxycholestanol-

d7

Cat. No.: B12413767 Get Quote

Executive Summary & Hazard Architecture
5α,6α-Epoxycholestanol-d7 is a deuterated oxysterol primarily used as an internal standard in

mass spectrometry.[1] While often excluded from EPA P-lists or U-lists, treating this compound

as "non-hazardous" is a procedural error.[1]

As a Senior Application Scientist, I advise handling this substance with a Risk-Based Approach

rather than a minimum-compliance approach. The epoxide moiety (C5-C6) functions as a

tensioned alkylating agent, capable of reacting with nucleophiles in biological systems

(DNA/proteins).[1] Furthermore, oxysterols are potent bioactive lipids involved in cytotoxicity

and inflammation pathways.
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Parameter Specification Operational Implication

CAS Registry 1250-95-9 (Unlabeled parent)

Use parent CAS for waste

manifesting if d7 is not listed.

[1]

Isotopic Status Deuterated (d7)

Stable Isotope. NOT

radioactive.[1] Dispose via

chemical waste streams, not

radiological.[1]

Functional Group 5,6-Epoxide (Oxirane)

High Reactivity. Potential

alkylating agent.[1] Susceptible

to acid-catalyzed ring opening.

Solubility Chloroform, Methanol, Ethanol

Hydrophobic.[1] Incompatible

with aqueous waste streams

unless solubilized.

Bioactivity LXR Agonist / Cytotoxic
Treat as a potent

pharmacological agent.

Pre-Disposal Segregation & Decision Matrix
Effective disposal begins with physical state segregation. Mixing solid sterols with incompatible

solvent streams is a common cause of waste container rejection.

Workflow Visualization: Disposal Decision Tree
The following diagram outlines the logical flow for determining the correct waste stream based

on the physical state of the material.
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Figure 1: Decision matrix for segregating waste streams.[1] Note that halogenated solvents

(common for sterols) require specific separation from non-halogenated combustibles.[1]

Advanced Protocol: Chemical Deactivation
(Optional)
For laboratories disposing of significant quantities (>50 mg) or those requiring strict

deactivation of alkylating agents before waste pickup, I recommend Acid-Catalyzed Hydrolysis.

[1]
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The Mechanism: The 5,6-epoxide ring is strained. In the presence of an acid catalyst, the ring

opens to form a 5,6-diol (Cholestan-3,5,6-triol).[1] While the product is still a chemical waste,

the reactive alkylating potential of the epoxide is neutralized.

Deactivation Workflow
Dissolution: Dissolve the solid waste in a minimal amount of Methanol or Acetone.

Acidification: Add 10% volume of dilute Acetic Acid or 0.1M HCl.

Incubation: Allow to stand at room temperature for 1 hour.

Neutralization: Neutralize with Sodium Bicarbonate (NaHCO3) until bubbling ceases.

Disposal: Dispose of the resulting solution into the Non-Halogenated Organic Waste stream.
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Cholestan-3,5,6-triol
(Stable Diol)

Hydrolysis

Click to download full resolution via product page

Figure 2: Chemical pathway for deactivating the epoxide moiety via acid hydrolysis, reducing

alkylating potential.[1]

Regulatory Compliance & Waste Codes (RCRA)
In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is

mandatory.[1] While 5α,6α-Epoxycholestanol is not explicitly P-listed, it often falls under

"Characteristic Waste" depending on the solvent matrix.[1]
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Waste Characteristic EPA Code
Applicability to 5α,6α-
Epoxycholestanol-d7

Ignitability D001

High. If dissolved in Methanol,

Ethanol, or Acetone (Flash

point <60°C).[1]

Toxicity D019/D022

Conditional. Only if dissolved

in Carbon Tetrachloride (D019)

or Chloroform (D022).[1]

Reactivity D003

Low. The epoxide is reactive

but generally does not meet

the EPA definition of

"explosive" or "violent reaction

with water."

F-List F001-F005

Common. Applies if the sterol

is part of a spent solvent

mixture (e.g.,

Methanol/Chloroform blends).

[1]

Labeling Requirement: All waste containers must be labeled with:

Full chemical name (no abbreviations).

"Hazardous Waste."[2][3]

Specific hazards (e.g., "Flammable," "Toxic," "Irritant").[1]

Date of accumulation start.

Emergency Procedures (Spill Response)
Despite the small quantities usually handled, the biological activity requires caution during

spills.
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Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double gloving

recommended), safety goggles, and a lab coat.[1]

Containment:

Solid Spill: Do not sweep (creates dust).[1] Cover with a damp paper towel to weigh down

particles, then wipe up.[1]

Liquid Spill: Absorb with vermiculite or a commercial organic spill pad.

Decontamination: Clean the surface with 70% Ethanol followed by a detergent wash.

Disposal: Place all cleanup materials into a sealed hazardous waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://file.medchemexpress.com/batch_PDF/HY-133971/Cholesterol-5%CE%B1-6%CE%B1-epoxide-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12413767#5alpha-6alpha-epoxycholestanol-d7-proper-disposal-procedures
https://www.benchchem.com/product/b12413767#5alpha-6alpha-epoxycholestanol-d7-proper-disposal-procedures
https://www.benchchem.com/product/b12413767#5alpha-6alpha-epoxycholestanol-d7-proper-disposal-procedures
https://www.benchchem.com/product/b12413767#5alpha-6alpha-epoxycholestanol-d7-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12413767?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

